Cas no 1352889-89-4 (Methyl 4-Bromo-5-fluoro-2-methylbenzoate)

• Product Name: Methyl 4-Bromo-5-fluoro-2-methylbenzoate
• CAS No: 1352889-89-4
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD21602050
• CID: 2855004
• PubChem ID: 56965486
• Update Time: 2024-11-04

Methyl 4-Bromo-5-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Bromo-5-fluoro-2-methylbenzoate
• CEC88989
• D96215
• A936537
• 4-Bromo-5-fluoro-2-methylbenzoic acid methyl ester
• KVHVZAULIHMOLK-UHFFFAOYSA-N
• DB-125254
• DTXSID20719187
• AKOS027253042
• MFCD21602050
• methyl 4-bromo-5-fluoro-2-methyl-benzoate
• SCHEMBL15795968
• PS-17795
• CS-0193323
• Methyl4-Bromo-5-fluoro-2-methylbenzoate
• 1352889-89-4

• MDL： MFCD21602050
• Inchi： 1S/C9H8BrFO2/c1-5-3-7(10)8(11)4-6(5)9(12)13-2/h3-4H,1-2H3
• InChI Key： KVHVZAULIHMOLK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C)C=1)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3